N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide hydrochloride

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-1,5-dimethylpyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H21F2N5OS.ClH/c1-11-8-14(22-24(11)4)17(26)25(7-5-6-23(2)3)18-21-16-13(20)9-12(19)10-15(16)27-18;/h8-10H,5-7H2,1-4H3;1H
• InChI Key: BUDQSFGSGMMAFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)N(CCCN(C)C)C2=NC3=C(C=C(C=C3S2)F)F.Cl
• Molecular Formula: C18H22ClF2N5OS
• Molecular Weight: 429.9 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H22ClF2N5OS and its molecular weight is 429.91. The purity is usually 95%.
BenchChem offers high-quality N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antibacterial Activity : A study by Palkar et al. (2017) on analogs of pyrazole-1-carboxamide derivatives, which share structural similarities with the compound , found that these compounds displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. The study emphasizes the potential of such compounds in antibacterial applications (Palkar et al., 2017).

• Cytotoxic Activity : Research by Deady et al. (2003) on carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related to the specified compound, showed potent cytotoxic properties against various cancer cell lines. This suggests the potential of the compound in cancer research and therapy (Deady et al., 2003).

• Diverse Chemical Library Generation : Roman (2013) used a ketonic Mannich base, which is structurally related to the compound, as a starting material for generating a diverse library of compounds. This process is significant in the discovery of new chemicals with potential pharmaceutical applications (Roman, 2013).

• Anticancer Activity : Abdellatif et al. (2014) synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested them for antitumor activity. The results showed that these compounds, similar in structure to the specified compound, have potential applications in treating breast cancer (Abdellatif et al., 2014).

• Antimicrobial Activity : Bildirici et al. (2007) studied derivatives of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, structurally related to the compound , and found them to exhibit antimicrobial activity against both Gram-positive and Gram-negative bacteria (Bildirici et al., 2007).

• Corrosion Inhibition : Hu et al. (2016) conducted a study on benzothiazole derivatives as corrosion inhibitors. Given the structural similarity, it suggests potential applications of the compound in the field of material science, particularly in corrosion inhibition (Hu et al., 2016).

• Photosynthetic Electron Transport Inhibition : Vicentini et al. (2005) researched pyrazole derivatives as inhibitors of photosynthetic electron transport. This indicates the potential use of the compound in agricultural sciences, particularly as a herbicide (Vicentini et al., 2005).